Cas no 69214-13-7 (5-Bromo-3-chloroimidazo1,2-Apyridine)

• Product Name: 5-Bromo-3-chloroimidazo1,2-Apyridine
• CAS No: 69214-13-7
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD12828073
• CID: 1081760
• PubChem ID: 12855753
• Update Time: 2025-06-11

5-Bromo-3-chloroimidazo1,2-Apyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloroimidazo[1,2-a]pyridine
• 5-BROMO-3-CHLOROH-IMIDAZO[1,2-A]PYRIDINE
• Imidazo[1,2-a]pyridine, 5-bromo-3-chloro-
• 3-Chlor-5-brom-imidazo-<1.2a>pyridin
• C-2435
• Y9836
• DTXSID80511543
• 69214-13-7
• SCHEMBL11174891
• 5-Bromo-3-chloro-imidazo[1,2-a]pyridine
• CS-0454939
• D79751
• J-517014
• MFCD12828073
• 5-Bromo-3-chloroimidazo1,2-Apyridine

• MDL： MFCD12828073
• Inchi： 1S/C7H4BrClN2/c8-5-2-1-3-7-10-4-6(9)11(5)7/h1-4H
• InChI Key： SFSIUESCHSTXCI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=NC=C(N21)Cl

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.75020

Additional information on 5-Bromo-3-chloroimidazo1,2-Apyridine

Comprehensive Overview of 5-Bromo-3-chloroimidazo[1,2-A]pyridine (CAS No. 69214-13-7)

5-Bromo-3-chloroimidazo[1,2-A]pyridine (CAS No. 69214-13-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-A]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. With the increasing demand for novel drug candidates and functional materials, researchers are exploring the potential of 5-Bromo-3-chloroimidazo[1,2-A]pyridine in various applications, including kinase inhibition, antimicrobial agents, and fluorescent probes.

The molecular structure of 5-Bromo-3-chloroimidazo[1,2-A]pyridine features a fused bicyclic system with halogen substitutions at the 5- and 3-positions. These halogens (bromo and chloro) enhance the compound's reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing carbon-carbon bonds in medicinal chemistry. This versatility aligns with the growing interest in halogenated heterocycles, as evidenced by the surge in related Google Scholar publications and patent filings.

In the context of drug discovery, 5-Bromo-3-chloroimidazo[1,2-A]pyridine serves as a scaffold for designing kinase inhibitors, particularly targeting cancer-related pathways. The compound's ability to modulate protein-protein interactions has been investigated in high-throughput screening assays, reflecting the pharmaceutical industry's focus on targeted therapies. Notably, its logP value and hydrogen bond acceptors suggest favorable pharmacokinetic properties, a hot topic in AI-driven drug design discussions.

Beyond pharmaceuticals, 5-Bromo-3-chloroimidazo[1,2-A]pyridine exhibits potential in material science. Its photoluminescent properties are being explored for OLED applications, coinciding with the global push for energy-efficient displays. Researchers are also examining its derivatives as corrosion inhibitors, addressing industrial concerns about metal degradation—a frequently searched topic in sustainability forums.

Analytical characterization of CAS No. 69214-13-7 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with stringent ICH guidelines, a recurring theme in quality control webinars. The compound's stability under various pH conditions has been documented, making it suitable for formulation development—a key area in preclinical research queries.

Environmental and safety assessments of 5-Bromo-3-chloroimidazo[1,2-A]pyridine adhere to OECD test guidelines, reflecting the chemical industry's emphasis on green chemistry. Its biodegradability profile is under scrutiny, coinciding with public interest in eco-friendly chemicals—a trending search term in scientific databases.

In summary, 5-Bromo-3-chloroimidazo[1,2-A]pyridine (CAS No. 69214-13-7) represents a multifaceted compound with applications spanning drug discovery, material engineering, and analytical chemistry. Its structural features and reactivity continue to inspire innovations, particularly in precision medicine and sustainable technologies—domains frequently explored in academic search engines and industry reports.